5-Chloro-1-(5-chloro-2-(methylsulfonyl)benzyl)-2-imino-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 5-chloro-1-[(5-chloro-2-methylsulfonylphenyl)methyl]-2-iminopyridine-3-carboxamide
• InChI: InChI=1S/C14H13Cl2N3O3S/c1-23(21,22)12-3-2-9(15)4-8(12)6-19-7-10(16)5-11(13(19)17)14(18)20/h2-5,7,17H,6H2,1H3,(H2,18,20)
• InChI Key: CVBJUEIAUOTXLV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)Cl)CN2C=C(C=C(C2=N)C(=O)N)Cl
• Molecular Formula: C14H13Cl2N3O3S
• Molecular Weight: 374.2 g/mol
• CAS RN: 1192348-73-4

Description

5-Chloro-1-(5-chloro-2-(methylsulfonyl)benzyl)-2-imino-1,2-dihydropyridine-3-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C14H13Cl2N3O3S and its molecular weight is 374.2. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Imines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolite Analysis and Synthesis

5-Chloro-1-(5-chloro-2-(methylsulfonyl)benzyl)-2-imino-1,2-dihydropyridine-3-carboxamide hydrochloride, also known as TAK-259, is a selective and orally active α1D adrenoceptor antagonist with anti-urinary frequency effects. A metabolite of TAK-259 was identified in monkey urine, leading to the elucidation of its structure as 2-amino-5-chloro-1-[5-chloro-2-(methylsulfonyl)benzyl]-4-oxo-1,4-dihydropyridine-3-carboxamide. This metabolite was synthesized and evaluated for biological activity, although it did not show affinity toward any known α1 adrenoceptor subtype (Sato et al., 2016).

Chemical Synthesis and Reactions

In the field of chemical synthesis, compounds similar to this compound are used in various reactions. For instance, N-Benzyl p-chloro-benzamide reacted with chlorosulfonic acid to yield p-sulfonyl chlorides, which were further used to produce various derivatives. These compounds were subjected to preliminary biological screening (Cremlyn et al., 1989). Additionally, the preparation of 5-aminothiazolium salts via reactions involving imino chloro sulfides and other compounds showcases the versatility of these chemical structures in synthesizing diverse organic compounds (Berrée et al., 1993).

Biological and Pharmacological Research

In pharmacological research, the focus on molecules structurally related to this compound extends to various areas. For example, the study of serotonin 4 receptor agonists led to the synthesis of benzamide derivatives with potential applications in gastrointestinal motility (Sonda et al., 2003). Moreover, the investigation of Na+/H+ antiporter inhibitors for treating acute myocardial infarction involved the synthesis of potent and selective benzoylguanidines, demonstrating the potential therapeutic applications of these compounds (Baumgarth et al., 1997).

Future Directions

: Clausen, F., Kischkewitz, M., Bergander, K., & Studer, A. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science, 10, 6210. DOI: 10.1039/C9SC02067E

Synthesis routes and methods

Procedure details

5-Chloro-1-[5-chloro-2-(methylsulfonyl)benzyl]-2-imino-1,2-dihydropyridine-3-carboxamide hydrochloride obtained in Example 1 (0.30 g) was dissolved in 1N aqueous sodium hydroxide solution, and the solution was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over magnesium sulfate, and filtered. The solvent was evaporated under reduced pressure. The precipitated crystals were collected by filtration to give the title compound (0.23 g).